6-Bromo-3-ethoxy-2-fluorophenol

• IUPAC Name: 6-bromo-3-ethoxy-2-fluorophenol
• InChI: InChI=1S/C8H8BrFO2/c1-2-12-6-4-3-5(9)8(11)7(6)10/h3-4,11H,2H2,1H3
• InChI Key: LEUJIVDSGCHCLO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=C(C=C1)Br)O)F
• Molecular Formula: C8H8BrFO2
• Molecular Weight: 235.05 g/mol

Description

“6-Bromo-3-ethoxy-2-fluorophenol” is a chemical compound with the molecular formula C8H8BrFO2. It has a molecular weight of 235.05. It is typically stored at room temperature and has a physical form of liquid.

Molecular Structure Analysis

The InChI code for “6-Bromo-3-ethoxy-2-fluorophenol” is 1S/C8H8BrFO2/c1-2-12-8-5(9)3-4-6(10)7(8)11/h3-4,11H,2H2,1H3. This code provides a specific textual identifier for the compound’s molecular structure.

Physical And Chemical Properties Analysis

“6-Bromo-3-ethoxy-2-fluorophenol” is a liquid at room temperature. It has a molecular weight of 235.05.

Scientific Research Applications

Antitumor and Anti-angiogenesis Activity

• 6-Bromo-8-ethoxy-3-nitro-2H-chromene, a related compound, displayed potent antiproliferative activities against tumor cell lines, indicating its potential in cancer treatment. It also showed effects on human umbilical vein epithelial cells migration, suggesting anti-angiogenesis activity (Yin et al., 2013).

Spectroscopic and Structural Analysis

• The compound (E)-4-bromo-2-[(4-bromophenylimino)methyl]-6-ethoxyphenol was characterized by spectroscopic techniques and X-ray diffraction, providing insights into molecular interactions and properties. This research is important for understanding the chemical behavior and potential applications of such compounds (Demircioğlu et al., 2019).

HIV-1 Integrase Inhibition

• Compounds structurally similar to 6-Bromo-3-ethoxy-2-fluorophenol, such as [6-bromo-1-(4-fluorophenylmethyl)-4(1H)-quinolinon-3-yl)]-4-hydroxy-2-oxo-3-butenoïc acid, were synthesized and evaluated as potential HIV-1 integrase inhibitors. This highlights the potential of such compounds in antiviral therapies (Vandurm et al., 2009).

Photoreaction Mechanism

• Research on 4-bromo-2-chloro-6-fluorophenol revealed insights into hydrogen-atom tunneling and UV-induced photoreaction mechanisms. These findings are crucial for understanding the photochemical behavior of halophenols (Nanbu et al., 2012).

Radical Scavenging Activity

• Bromophenols from the marine red alga Rhodomela confervoides, including compounds structurally related to 6-Bromo-3-ethoxy-2-fluorophenol, exhibited significant antioxidant activity, demonstrating potential in food preservation and pharmaceutical applications (Li et al., 2011).

Safety and Hazards

This compound is associated with several hazard statements, including H302, H315, H319, and H335. These correspond to hazards related to harmful ingestion, skin irritation, eye irritation, and respiratory irritation, respectively.

Mechanism of Action

Target of Action

Phenolic compounds like this are often involved in various biochemical reactions, interacting with a range of targets .

Mode of Action

It’s known that phenolic compounds can participate in reactions such as free radical bromination and nucleophilic substitution . The bromine atom in the compound could potentially be involved in electrophilic aromatic substitution reactions .

Biochemical Pathways

Phenolic compounds can be involved in a variety of reactions, including the Fries rearrangement, Bamberger rearrangement, and the Bucherer reaction .

Result of Action

Phenolic compounds can have a variety of effects, depending on their specific structures and the biochemical pathways they interact with .

Action Environment

The action, efficacy, and stability of 6-Bromo-3-ethoxy-2-fluorophenol can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s ionization state, which in turn can influence its absorption and distribution . Temperature and the presence of other compounds can also affect its stability and reactivity .